(3,4-dimethoxyphenyl)[6-fluoro-4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (3,4-dimethoxyphenyl)-[6-fluoro-4-(4-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C23H17F2NO5S/c1-30-19-9-3-14(11-20(19)31-2)23(27)22-13-26(17-7-4-15(24)5-8-17)18-12-16(25)6-10-21(18)32(22,28)29/h3-13H,1-2H3
• InChI Key: UWHKXUGJFBJCIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)F)OC
• Molecular Formula: C23H17F2NO5S
• Molecular Weight: 457.4 g/mol

Description

The compound contains several functional groups including a benzothiazinone ring, two fluorophenyl groups, and a dimethoxyphenyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple aromatic rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The aromatic rings could undergo electrophilic aromatic substitution, and the carbonyl group could undergo nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Scientific Research Applications

Anti-tumor Agents

The compound (3,4-dimethoxyphenyl)[6-fluoro-4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone and its derivatives have been explored for their potential as anti-tumor agents. A study focusing on the synthesis of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives, including a highly potent derivative synthesized through solution-phase parallel synthesis, exhibited selective cytotoxicity against tumorigenic cell lines (Hayakawa et al., 2004). This highlights the potential of such compounds in cancer research, particularly in developing targeted therapies that selectively kill cancer cells without harming normal cells.

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, have been found to interact with their targets, leading to changes in the biological activities mentioned above .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to affect various biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Similar compounds, such as indole derivatives, have been found to possess various biological activities , suggesting that they may have diverse molecular and cellular effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. It could also involve exploring potential applications for this compound in fields such as medicine or materials science.